N-(3-(benzofuran-2-yl)propyl)furan-2-carboxamide
Overview
Description
“N-(3-(benzofuran-2-yl)propyl)furan-2-carboxamide”, also known as BF-2, is a compound with the molecular formula C16H15NO3. It contains a benzofuran ring, which is a heterocyclic compound consisting of fused benzene and furan rings .
Molecular Structure Analysis
The molecular structure of “N-(3-(benzofuran-2-yl)propyl)furan-2-carboxamide” is characterized by the presence of a benzofuran ring and a furan ring. The benzofuran ring is a key heterocycle in the molecule . Further detailed analysis of the molecular structure is not available in the retrieved resources.Scientific Research Applications
Antibacterial Activity
Furan derivatives have garnered significant attention in medicinal chemistry due to their therapeutic efficacy. Researchers have explored furan-based compounds as potential antibacterial agents. These compounds exhibit activity against both gram-positive and gram-negative bacteria . The furan nucleus plays a crucial role in their design, and innovative derivatives have been synthesized to combat microbial resistance. Further investigations into the antibacterial mechanisms and structure-activity relationships are ongoing.
Anticancer Properties
Benzofuran derivatives, including those closely related to our compound, have demonstrated promising anticancer activities. For instance, some substituted benzofurans exhibit significant cell growth inhibitory effects in various cancer cell lines, such as leukemia, lung cancer, colon cancer, CNS cancer, melanoma, and ovarian cancer . These findings highlight the potential of furan-containing compounds in cancer therapy.
Antiviral and Anti-Protozoal Activities
Furan derivatives have been evaluated for antiviral and anti-protozoal effects. Their potential in combating viral infections and parasitic diseases is an area of interest. Investigating their mode of action and selectivity is crucial for drug development.
Future Directions
Mechanism of Action
Target of Action
The primary targets of the compound N-[3-(1-benzofuran-2-yl)propyl]furan-2-carboxamide are currently unknown. This compound is a relatively new entity and research is ongoing to identify its specific targets .
Biochemical Pathways
As research progresses, we will gain a better understanding of the pathways this compound affects and their downstream effects .
Result of Action
The molecular and cellular effects of N-[3-(1-benzofuran-2-yl)propyl]furan-2-carboxamide’s action are currently under investigation . Understanding these effects will provide valuable insights into the therapeutic potential of this compound.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of N-[3-(1-benzofuran-2-yl)propyl]furan-2-carboxamide . These factors can include pH levels, temperature, and the presence of other compounds or enzymes.
properties
IUPAC Name |
N-[3-(1-benzofuran-2-yl)propyl]furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO3/c18-16(15-8-4-10-19-15)17-9-3-6-13-11-12-5-1-2-7-14(12)20-13/h1-2,4-5,7-8,10-11H,3,6,9H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJPCVLRJDCZPMV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)CCCNC(=O)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-(benzofuran-2-yl)propyl)furan-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(6-Methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-2-(phenylsulfanyl)-1-ethanone](/img/structure/B2560822.png)
![N-{4-methoxy-3-[(propan-2-yl)amino]phenyl}acetamide hydrochloride](/img/structure/B2560823.png)
![4-(4-Fluorophenyl)-2-[(4-methylphenyl)sulfanyl]-4-oxobutanoic acid](/img/structure/B2560835.png)
![(4-(3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)(3-(trifluoromethyl)phenyl)methanone](/img/structure/B2560840.png)
![4-[3-(Trifluoromethyl)diazirin-3-yl]aniline;hydrochloride](/img/structure/B2560842.png)
